Cas no 1248021-60-4 (1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol)

• Product Name: 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol
• CAS No: 1248021-60-4
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6216399
• PubChem ID: 62695867
• Update Time: 2025-05-22

1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol
• 1248021-60-4
• EN300-1077404

• Inchi： 1S/C7H14N4O/c1-3-11-7(9-4-10-11)6(8)5(2)12/h4-6,12H,3,8H2,1-2H3
• InChI Key： PXWYJMLOILHSQK-UHFFFAOYSA-N
• SMILES： OC(C)C(C1=NC=NN1CC)N

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77Ų

Additional information on 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol

Comprehensive Guide to 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol (CAS No. 1248021-60-4): Properties, Applications, and Market Insights

The compound 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol (CAS No. 1248021-60-4) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino-propanol moiety linked to a 1-ethyl-1,2,4-triazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel small-molecule therapeutics and crop protection agents.

From a chemical perspective, 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol demonstrates interesting properties that warrant attention. The presence of both amino and hydroxyl functional groups on the propanol chain provides multiple sites for chemical modification, while the 1,2,4-triazole core contributes to its potential biological activity. This combination of features has led to growing interest in CAS 1248021-60-4 as a building block for drug discovery programs, particularly in areas like antifungal agents and enzyme inhibitors.

The synthesis of 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol typically involves multi-step organic reactions that carefully construct the triazole ring system while introducing the necessary side chains. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. These synthetic considerations are particularly relevant given current market demands for environmentally friendly chemical processes and cost-effective production methods.

In pharmaceutical applications, CAS 1248021-60-4 has shown promise as a precursor for compounds targeting various biological pathways. The 1,2,4-triazole scaffold is known to interact with numerous enzyme systems, and researchers are exploring derivatives of this compound for potential activity against microbial pathogens and metabolic disorders. Recent publications have highlighted its utility in developing selective kinase inhibitors, a hot topic in cancer research and inflammation therapy.

The agrochemical sector has also taken notice of 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol due to the known pesticidal activity of triazole-containing compounds. As the agricultural industry faces increasing pressure to develop next-generation crop protection solutions with improved environmental profiles, intermediates like CAS 1248021-60-4 are gaining attention. Their potential use in creating low-residue fungicides aligns well with current trends toward sustainable agriculture and reduced chemical load in ecosystems.

Market analysis indicates steady growth in demand for specialized triazole derivatives like 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increasing R&D investment in both human health and agricultural sciences. Suppliers of CAS 1248021-60-4 should note the particular interest from contract research organizations and academic institutions working on fragment-based drug discovery approaches.

Quality control and characterization of 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol present specific analytical challenges that require advanced techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to verify the purity and structure of this compound, with particular attention to potential isomers and byproducts. These analytical considerations are crucial for researchers who need high-quality material for their studies, especially in sensitive biological assays where impurities could significantly impact results.

Storage and handling recommendations for CAS 1248021-60-4 follow standard protocols for amino-alcohol compounds. While not classified as hazardous under current regulations, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain stability. These practical considerations are important for laboratories and production facilities that work with this compound regularly, particularly those concerned with long-term stability of chemical inventories.

Future research directions for 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol are likely to focus on expanding its utility in medicinal chemistry. The growing interest in targeted protein degradation and PROTAC technology suggests potential applications for this compound as a linker or functional group donor in bifunctional molecules. Additionally, its possible role in developing antiviral compounds represents another promising avenue, given the ongoing need for new therapeutic options in this area.

For researchers considering working with CAS 1248021-60-4, it's worth noting that several suppliers now offer this compound in both research and bulk quantities. The availability of custom synthesis services and derivatization options has made this intermediate more accessible to the scientific community. As with any specialized chemical, potential users should verify certificates of analysis and consider conducting their own quality assessments before beginning critical experiments.

The intellectual property landscape surrounding 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol continues to evolve, with new patents emerging that describe its use in various applications. Companies active in drug discovery and agrochemical development should monitor these developments closely, as they may impact freedom-to-operate considerations. The compound's versatility suggests it will remain relevant in multiple sectors for years to come.

Environmental fate and biodegradation studies of CAS 1248021-60-4 represent an important area for future investigation, particularly as regulatory requirements for chemical substances become more stringent worldwide. Understanding the ecotoxicological profile of this compound and its derivatives will be essential for its sustainable use in various applications. This aligns with broader industry trends toward green chemistry and sustainable molecular design principles.

In conclusion, 1-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ol (CAS No. 1248021-60-4) stands as an interesting example of how specialized chemical intermediates can enable innovation across multiple scientific disciplines. Its combination of structural features and synthetic accessibility makes it a valuable tool for researchers working at the intersection of chemistry and biology. As the demand for novel bioactive compounds continues to grow, compounds like this will play an increasingly important role in addressing global challenges in healthcare and food security.